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Compound of Interest

Compound Name: Palmitic acid-d4-1

Cat. No.: B591804

For Researchers, Scientists, and Drug Development Professionals
Introduction:

Palmitic acid-d4-1 is a deuterated form of palmitic acid, a common saturated fatty acid. Stable
iIsotope-labeled compounds like Palmitic acid-d4-1 are valuable tools in drug development
and metabolic research, primarily used as tracers for quantification in pharmacokinetic and
metabolic studies.[1][2] While deuteration can potentially affect the metabolic profiles of drugs,
the fundamental safety and handling precautions are largely based on the properties of the
parent compound, palmitic acid, supplemented with specific data for the deuterated analog
where available. This guide provides an in-depth overview of the safety, handling, and
toxicological information for Palmitic acid-d4-1.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of Palmitic acid-d4-
1. Data for the non-deuterated palmitic acid is included for comparison where specific data for
the deuterated form is not available.
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Palmitic Acid (for

Property Palmitic acid-d4-1 . Reference
comparison)
Molecular Formula C16H28D402 C16H3202 [11[3]
Molecular Weight 260.45 g/mol 256.42 g/mol [1][3]14]
Exact Mass 260.26500 Da 256.24023 Da [1114]
75736-47-9 / 75736-
CAS Number 57-10-3 [1][3]
49-1
White crystalline waxy
Appearance ) [5]
material
Melting Point 61-64°C [6]
Boiling Point 271.5 °C (at 133 hPa) [7]
Density 0.852 g/cm3 (at 25 °C) [7]
Insoluble in water,;
Solubility Soluble in hot alcohol,  [5][7]
ether, chloroform
LogP 5.55 6.4 [1][4]

Hazard Identification and Classification

Palmitic acid-d4-1 is classified as hazardous according to the Globally Harmonized System

(GHS). The primary hazards are related to irritation and acute oral toxicity.
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Hazard Classification GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye H319: Causes serious eye

L Category 2A L

irritation irritation

Specific target organ toxicity, H335: May cause respiratory
. Category 3 o

single exposure irritation

Data from MedChemExpress
Safety Data Sheet for Palmitic
acid-d4.[3]

Toxicological Information

Detailed toxicological studies specifically for Palmitic acid-d4-1 are limited. The data below is
for the parent compound, palmitic acid, and should be considered as a reference.

Endpoint Species Route Value Reference
LD50 Rat Oral >5,000 mg/kg [71[8]
Primary Irritancy - Skin Irritant effect 9]

Primary Irritancy - Eye Irritating effect [7109]

e No sensitizing
Sensitization - - [71[9]
effects known

. Does not present
Genotoxicity - - [10]
a concern

. - Not identified as
Carcinogenicity - - _ (8]
a carcinogen

Experimental Protocols & Methodologies
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Specific experimental safety and toxicology testing protocols for Palmitic acid-d4-1 are not

detailed in the available documentation. The hazard classifications provided are based on

standard regulatory testing guidelines (e.g., OECD Test Guidelines). The following sections

describe generalized protocols for handling and emergency procedures based on safety data

sheets.

First Aid Measures

A standardized first aid response protocol is crucial when working with this compound.

Exposure Route

Protocol

Reference

Inhalation

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. If
symptoms persist, seek

medical advice.

[3111]

Skin Contact

Take off contaminated clothing.

Wash with plenty of soap and
water. If skin irritation occurs,

seek medical attention.

[3111]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

[3]17]

Ingestion

Rinse mouth. Call a doctor if
you feel unwell. Do not induce

vomiting.

[31111][12]

Handling, Storage, and Disposal

Proper handling and storage are essential to ensure safety and maintain the integrity of the

compound.
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Safe Handling Workflow

The following diagram illustrates the general workflow for handling Palmitic acid-d4-1 in a
laboratory setting.
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General Handling Workflow for Palmitic Acid-d4-1

Preparation
Consult SDS and
Perform Risk Assessment

l

Wear Appropriate PPE:
Lab Coat, Gloves, Goggles

Ensure Proper Ventilation
(Fume Hood or Ventilated Area)

Proceed to handling

Handling & Use

Weigh Compound
(Avoid Dust Generation)

Use in Experiment

Post-Handling

G)econtaminate Work Area
[Wash Hands Thoroughla If disposing

If storing

Storage & Disposal

Store in Tightly Closed Container
in a Dry, Cool Place

;

Dispose of Waste According to
Local Regulations

Click to download full resolution via product page

Caption: A workflow for the safe handling of Palmitic acid-d4-1.
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Emergency Spill Response

In the event of a spill, the following procedure should be followed.

Emergency Spill Response Protocol

>

A4
Evacuate Immediate Area
(If necessary)

(Ensure Appropriate PPE is Worr)
(Ventilate the Area)
Contain the Spill
(Avoid dust generation)
Clean Up Spill:

Take up dry/mechanically
Place in Suitable Container
for Disposal
(Decontaminate Spill Area)
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Caption: A flowchart for responding to a Palmitic acid-d4-1 spill.

Storage and Disposal

o Storage: Store in a dry, cool, and well-ventilated place.[12][13] Keep the container tightly
closed and sealed, protected from moisture and light.[3][11]

o Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.[3] Waste must be handled by a licensed professional waste disposal service.[8]

Biological Activity and Signaling

Palmitic acid has been shown to induce the expression of glucose-regulated protein 78
(GRP78) and CCAAT/enhancer-binding protein homologous protein (CHOP) in mouse
granulosa cells.[1][2] This indicates a potential role in inducing endoplasmic reticulum (ER)
stress.

Palmitic Acid Induced ER Stress Pathway

induces
\uw» (

CHOP Expression)

Click to download full resolution via product page

Caption: Simplified pathway of Palmitic acid inducing ER stress markers.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling Palmitic acid-d4-1 to minimize exposure.
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Protection Type Recommendation Reference

Wear safety glasses with side-
Eye/Face _ [12]
shields or goggles.

) Wear protective gloves (e.g.,
Skin o [3][12]
nitrile rubber) and a lab coat.

Use a NIOSH-approved
Respiratory respirator if dust is generated

and ventilation is inadequate.

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not
a substitute for a thorough review of the Safety Data Sheet (SDS) provided by the supplier and
a comprehensive risk assessment for the specific experimental conditions. Always adhere to
institutional and local safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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